Cas no 127323-49-3 (Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI))

• Product Name: Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI)
• CAS No: 127323-49-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1221209
• PubChem ID: 12576882
• Update Time: 2025-04-20

Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-methyl-4-oxo-, methyl ester, (-)- (9CI)
• Methyl 2-methyl-4-oxopentanoate
• 2-Methyl-4-oxopentanoic acid methyl ester
• methyl2-methyl-4-oxopentanoate
• 2-methyl-4-oxo-pentanoic acid methyl ester
• DA-32936
• 32811-25-9
• AKOS010910321
• Z838956118
• SCHEMBL8214569
• G45950
• CS-0233831
• 127323-49-3
• EN300-136392
• MFCD16068188

• Inchi： 1S/C7H12O3/c1-5(4-6(2)8)7(9)10-3/h5H,4H2,1-3H3
• InChI Key： IOKHSZMZBQKDGK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CC(C)=O)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37